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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B605995

For researchers and scientists at the forefront of drug development, the precise and safe
handling of specialized reagents like BDP FL-PEG4-TCO is paramount to both personal safety
and experimental success. This guide provides immediate, essential safety and logistical
information, including detailed operational and disposal plans, to ensure the confident and
secure use of this fluorescent labeling reagent.

Personal Protective Equipment (PPE): Your First
Line of Defense

Adherence to proper PPE protocols is mandatory to prevent skin and eye contact, as well as
inhalation of BDP FL-PEG4-TCO.[1] The following equipment should be utilized whenever
handling this compound.[1]
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PPE Category Item Specification

ANSI 787.1 certified, with side

Eye and Face Protection Safety Glasses )
shields.[1]

) Required when there is a risk
Chemical Splash Goggles )
of splashing.[1]

Recommended in conjunction

with goggles for larger

Face Shield - ] )
quantities or high-splash risk
procedures.[1]
Nitrile gloves are the minimum
Hand Protection Disposable Gloves requirement; replace
immediately if contaminated.
] Long-sleeved and fully
Body Protection Laboratory Coat

buttoned.

Must cover all exposed skin on
Full-Length Pants
the lower body.

Shoes must fully cover the
Closed-Toe Shoes eet
eet.

All handling of the solid
i ) compound and preparation of
Respiratory Protection Fume Hood ] ]
solutions must be conducted in

a certified chemical fume hood.

Key Physicochemical and Spectral Data

A summary of essential quantitative data for BDP FL-PEG4-TCO is presented below for easy
reference.
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Property Value
Molecular Formula Cs3H49BF2N4O7
Molecular Weight 662.57 g/mol
Purity >95%
Excitation Maximum (Aex) 503 nm
Emission Maximum (Aem) 509 nm

Molar Extinction Coefficient (g)

80,000 M—cm1

Fluorescence Quantum Yield (®)

0.9

Solubility

Soluble in DMSO, DMF, DCM; low solubility in

water.

Storage

Store at -20°C, sealed and dry.

Operational Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of BDP
FL-PEG4-TCO, from initial receipt to final disposal.
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Preparation Phase

Don Appropriate PPE

:

Prepare Workspace in Fume Hood

;

Equilibrate Reagent to Room Temperature

Handling & Solytion Preparation

Carefully Weigh Solid Compound

;

Dissolve in Anhydrous Solvent (e.g., DMSO)

;

Vortex Briefly to Ensure Dissolution

;

Label Container Clearly

Experim¢gntal Use

Perform Bioconjugation Reaction

Quench and Purify Labeled Product

T
]

‘ Waste ManagWsal

Segregate All Contaminated Waste Decontaminate Glassware and Surfaces
Collect in Labeled, Sealed Container Dispose as Hazardous Chemical Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bdp-fl-peg4-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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